Cas no 1797020-51-9 (2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide)
2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide
- 1797020-51-9
- 2-METHYL-N-[1-(OXOLAN-3-YL)PYRAZOL-4-YL]BENZAMIDE
- F6448-0603
- 2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide
- AKOS024567165
-
- Inchi: 1S/C15H17N3O2/c1-11-4-2-3-5-14(11)15(19)17-12-8-16-18(9-12)13-6-7-20-10-13/h2-5,8-9,13H,6-7,10H2,1H3,(H,17,19)
- InChI Key: TVPJSNJNYCSUQE-UHFFFAOYSA-N
- SMILES: O1CCC(C1)N1C=C(C=N1)NC(C1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 271.132076794g/mol
- Monoisotopic Mass: 271.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 56.2Ų
2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6448-0603-2μmol |
2-methyl-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide |
1797020-51-9 | 90%+ | 2μl |
$85.5 | 2023-05-20 | |
| Life Chemicals | F6448-0603-1mg |
2-methyl-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide |
1797020-51-9 | 90%+ | 1mg |
$81.0 | 2023-05-20 | |
| Life Chemicals | F6448-0603-2mg |
2-methyl-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide |
1797020-51-9 | 90%+ | 2mg |
$88.5 | 2023-05-20 | |
| Life Chemicals | F6448-0603-3mg |
2-methyl-N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]benzamide |
1797020-51-9 | 90%+ | 3mg |
$94.5 | 2023-05-20 |
2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide
Introduction to 2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide (CAS No. 1797020-51-9)
2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1797020-51-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic amides, characterized by its intricate molecular structure, which includes a benzamide moiety linked to a tetrahydrofuran-substituted pyrazole ring. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.
The molecular framework of 2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide incorporates several key structural elements that are of particular interest to researchers. The benzamide group, a well-known pharmacophore in drug design, is known for its ability to interact with biological targets such as enzymes and receptors. This interaction often modulates the activity of these targets, leading to therapeutic effects. The pyrazole ring, on the other hand, is another important structural component that contributes to the compound's binding affinity and selectivity. Pyrazole derivatives have been extensively studied for their wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.
The tetrahydrofuran (THF) substituent in the molecule adds an additional layer of complexity and potential functionality. THF-derived compounds are known for their ability to enhance solubility and bioavailability, which are critical factors in drug development. Furthermore, the methyl group at the nitrogen position of the benzamide moiety can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. These structural features collectively contribute to the unique pharmacological profile of 2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide, making it a promising candidate for further investigation.
In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. The combination of different heterocyclic systems, such as benzamide and pyrazole, has led to the discovery of several bioactive molecules with significant pharmacological potential. For instance, studies have shown that benzamide derivatives can exhibit inhibitory effects on various enzymes involved in metabolic pathways, while pyrazole derivatives have demonstrated efficacy against a range of diseases, including cancer and inflammation-related disorders.
One of the most compelling aspects of 2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide is its potential as a lead compound for drug discovery. Its unique structural features suggest that it may interact with multiple biological targets, providing opportunities for multitarget drug design. This approach has gained traction in recent years as a strategy to develop drugs with enhanced efficacy and reduced side effects. By targeting multiple pathways simultaneously, such drugs can achieve synergistic effects that are not possible with single-target inhibitors.
Recent research has also highlighted the importance of understanding the molecular interactions between compounds and their biological targets at an atomic level. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict how 2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide might bind to proteins and other biomolecules. These studies have provided valuable insights into the compound's mechanism of action and have helped guide the design of more potent and selective analogs.
The synthesis of 2-methyl-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzamide represents another area of significant interest. The development of efficient synthetic routes allows for the scalable production of this compound, which is essential for both preclinical studies and potential clinical development. Researchers have explored various synthetic strategies, including multi-step organic transformations and catalytic processes, to optimize yield and purity. These efforts have not only improved the accessibility of 1797020-51-9 but also provided insights into its synthetic feasibility for future derivatives.
In conclusion,2-methyl-N-(1-(tetrahydrofuran-3-yll)-1H-pyrazol--4-yll)benzamide (CAS No. 1797020--51--9) is a structurally complex organic compound with promising pharmacological potential. Its unique combination of functional groups makes it an attractive candidate for further investigation in drug discovery efforts aimed at developing novel therapeutics against various diseases. As research continues to uncover new applications for this compound,1797020--51--9 is poised to play an important role in advancing our understanding of heterocyclic chemistry and its applications in medicine.
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